Impedance spectroscopy was applied to Portland cement and its carbon nanotubes (CNT) composites to measure and describe the electrical conductance phenomena and their dependency on the moisture. Two series of composites were prepared, one with multi-walled, and the other with single-walled CNTs. The percolation concentration was reached only with the single-walled CNTs between 0.10 and 0.25 wt%; it was therefore possible to compare a percolative and a non-percolative system. The kinetic of the drying process was measured in the range of 24 h and described by a decay model with a stretched exponential to be correlated with the composite composition. The polarization phenomena occurring in the materials before and after the moisture removal were modelled with logistic sigmoid and explained by the morphology. In particular, the three found sigmoid were correlated to the polarization phenomena occurring at well-defined structural levels of the specimens. Their mathematical definition was shown to be fundamental for a correct interpretation of the Cole-plots of the real conductivity. Such phenomena presented a peak of intensity at a well define frequency but their effects spread across a broad range of Hertz. Moreover, over the AC frequency of 10 Hz, the conductive effect of the moisture overlapped the conductivity increase caused by the percolative network of the CNT. A dry sample is therefore necessary for accurately evaluating the source of the conductivity, a distinction which is crucially important for sensing applications.

To promote the rapid development of compressive strength of cementitious materials at early age, a novel kind of nano calcium-silicate-hydrate modified by polycarboxylate superplasticizer, called nano C-S-H-PCE, was adopted to manipulate the process of cement hydration and the microstructure evolution of cement paste during the early period, and various measurements were employed in the current study. The obtained results illustrated that the addition of nano C-S-H-PCE shortened the setting times and promoted significantly the development of early compressive strength of cement paste, implying that the microstructure formation and evolution of cement paste were accelerated by nano C-S-H-PCE during the early period. The conductivity of cement suspension increased obviously with the increase in nano C-S-H-PCE, indicating that the progress of ion dissolution from cement grains was stimulated by nano C-S-H-PCE, thus conducive to the rapid precipitation of cement hydration products, which were also validated by the results of chemically bound water and Fourier Transform Infrared Spectroscopy (FTIR) analysis. The Mercury Intrusion Porosimetry (MIP) results showed that the pore size of cement paste was refined and the total porosity declined gradually with the incorporation of nano C-S-H-PCE at 12 h. The Field Emission Scanning Electron Microscopy (FESEM) presented that more cement hydration products, especially C-S-H gel, and much denser microstructure of cement paste were formed with the growth of nano C-S-H-PCE. The results obtained from MIP and FESEM were consistent with the fast evolution of microstructure. and the rapid growth of compressive strength at early age.

The repeated oscillatory shearing is widely used to characterize the fatigue damage of the bituminous binder in the laboratory scale. Acquisition of full stress waveform data in a strain-controlled test can help in the precise damage quantification. When the full stress waveform data in a strain-controlled test is subjected to harmonic analysis, the magnitude of the third harmonic of the stress (\({I_3}\)) can be used to identify the onset of damage. The evolution of \({I_3}\), when subjected to time-sweep tests at given strain magnitude is hypothesized to represent the damage evolution in the binder. Two types of bitumen in the long-term aged condition are subjected to repeated oscillatory shear under constant strain amplitude, temperature, and frequency for 10000 cycles. From the experimental investigations, three types of evolution of \({I_3}\) were observed for the binder. In the first type, the magnitude of \({I_3}\) was negligibly small and it remains constant with a number of cycles. In the second type, the \({I_3}\) remains constant during initial cycles and increased on further loading. In the third type, \({I_3}\) started to increase from the initial cycles of shearing indicating the initiation of damage from the first cycle of loading. The type of evolution of \({I_3}\) with number of cycles varied with the temperature, frequency and the type of binder. Further, the ratio of \({I_3}/{I_1}\), where \({I_1}\) is the first-order harmonic stress, is used to identify the damage initiation point. The point of damage initiation obtained from the ratio of \({I_3}/{I_1}\) is related to conventional method of fatigue damage estimation.

The storage of liquified natural gas in concrete tanks is important for the adjustment of imbalance between consumption and supply. The mechanical properties of concrete under different water saturation and low temperature conditions are investigated from the uniaxial compression and splitting tensile strength tests. Both the elastic strain and peak strain at failure increase with the decrease of temperature in the compressive strength tests. The compressive and tensile strengths decrease with the increase of water content at 20 °C due to the water softening effects, while they increase with the water content at subzero temperatures resulting from the ice filling and binding effects. The elastic modulus follows the same trend with that of the compressive strength. Significant increases in the strength and brittleness index occur between − 30 and − 90 °C as the water in the vast nanopores is frozen. The freeze–thaw cycle at − 30 °C induces the increase in the number of larger pores, while the large pores are collapsed or filled after one freeze–thaw cycle at − 90 °C and − 180 °C due to the inward deformation resulting from the inconsistent contraction and expansion deformations between different particles. Our proposed prediction models show better fitting for the compressive and tensile strengths.

To investigate the effects of different aggregate mixing schemes on the mechanical properties of concrete, this study proposes a method that can rapidly build a two-dimensional random aggregate model of mixed aggregate concrete. First, a deformed ellipse is used to represent the pebbles, and a method that can generate a model of the crushed stone with sharp edges is proposed. Second, a point cloud with state functions is constructed in the specimen space to improve the efficiency of aggregate placement. Third, the action scope and mathematical methods are combined to enable fast intrusion judgments between aggregates. Fourth, the aggregates are graded and classified according to the proportion of different types of aggregates in each level, which is controlled using the critical domain. Finally, simulations of crack propagation are performed on the specimens generated using three different aggregate mixing schemes. The simulation results show that the shape of the concrete aggregates and the proportion of different types of aggregates affect their mechanical properties, which is consistent with the findings of previous studies. The effectiveness of the modeling approach is verified by comparing the modeling efficiency analysis and simulation results.

A comprehensive testing program was carried out to compare the rheological properties of flowable concrete that can be obtained from different rheometers. The results obtained from seven rheometers using vane or similar geometries are discussed. A comprehensive flow curve analysis is undertaken for further comparison of the various rheometers. Partially, large differences could be observed between the results obtained from the different rheometers. However, the device-specific trendlines are shown to have significant correlations with the overall baseline. Two potential causes of differences between results are highlighted: imposition/registration of torque/rotational velocity and discrepancies between the measured material flow behavior in the device and the assumed ideal flow pattern. These differences can stem from a deviation from the perfect concentric cylinders system and bottom and top effects, in which the non-homogeneity of the material enhances these effects. It is shown that these effects are more dependent on mix design and rheological properties than on the testing devices. Also, the influence of extending the measuring procedure on measurement results is shown to affect the measured rheological properties of concrete and mortar. Finally, the paper serves as a comprehensive guide on how to interpret the rheological data and key factors that have to be considered during the analysis.

The development of restraint-induced stress in reinforced concrete members at an early age can be tested using setups applying either passive or active displacement control. To provide results relevant for the practical design of minimum reinforcement to limit the crack width, an actively controlled test setup for large specimens was developed to perform a systematic experimental campaign focusing on the early crack development under well-defined mechanical and thermal boundary conditions. The full degree of restraint achieved by actively preventing any displacement of the member allowed for the theoretical interpretation of early restraint-induced stress evolution, deformation behaviour in the cracked and uncracked regions, and reinforcement stress for a variety of parameters, including hydration rates, member height, bar diameters and subsequently reinforcement ratio. The cracking process, starting with primary cracks accompanied by secondary cracks within the effective reinforcement area, is monitored in combination with the development of the tensile strength and Young’s modulus of the concrete. Furthermore, the time of cracking and the forces released upon crack occurrence, considering the effect of self-equilibrating stresses, are determined, analysed, and compared with the results of crack-force based design rules to determine the minimum amount of reinforcement that ensures the crack width limitation.

The resource of shear resistance provided by the dowel mechanism of rebar in reinforced concrete (RC) structures can significantly affected by the simultaneous presence of axial loading. This occurs for example of plastic hinges of seismic resistant structures. In fact, at load reversals in cycles of large deformation demand, rebars are subjected to combined axial and shear loading, particularly in those section where the shear transfer via aggregate interlocking is jeopardized by the opening of the crack throughout the entire section depth. Thus, a reliable assessment of the shear capacity of dowels under combined shear and axial load is required to check the element shear resistance. The paper describes the results of a specific experimental campaign on rebar dowels subjected to shear loading in presence of different levels of axial load. Both smooth and ribbed rebar dowels were investigated. A marked reduction of the dowel shear strength and stiffness in presence of increasing axial loading was experimentally observed, only partially compensated by the kinking effect. The latter was found to characterize the entire resource of dowel capacity when the axial load was close to the rebar yielding strength. The paper proposes an analytical model, adapted from others available in the literature, to predict the dowel shear-displacement response accounting for the applied axial load. The model helps the understanding of the dowel response, is suitable for hand calculation and can easily assist the dowel design. The experimental response was quite well captured for smooth dowels, while the prediction was less accurate for ribbed ones. Future refinements may address the local damage induce by the rebar pull-out, typical of ribbed rebars, which is neglected in present form of the model.

Based on only porosity results, prediction of permeability of pervious concrete is not adequate. Pore characteristics such as pore diameter and pore connectivity also need to be addressed. The aim of this research was to identify pervious concretes porosity results with both volumetric and pore area fraction results. A total of 9 pervious mixtures were designed with different aggregate types and fractions with the same target compressive strength of 10 MPa. With same target compressive strength, it is aimed to investigate the effect of aggregate size and gradations on pore characteristics of pervious concretes. A new method was introduced to determine the tortuosity of pervious concrete through CT (computed tomography) images. Pore size and pore area are another important phenomenon to characterize the permeability of pervious concrete. With CT imaging it is possible to determine pore structure and tortuosity of pervious concrete. Recycled aggregates showed a better performance for tortuosity among all aggregate types and gradations used in this study.

The modified natural diffusion test (MT), artificial accelerated simulation test (AT) and field exposure test (FT) under the coastal chloride corrosion environment are carried out in this paper. Meanwhile, the system similarity Sa,b is proposed as an index in the concrete chloride corrosion test under different exposure environments. The results show that a convection zone of 2–6 mm deep exists on the concrete superficial surface under three different exposure conditions. The chloride diffusion coefficient decreases with the prolongation of corrosion time, and the age factors of MT, AT and FT are 0.93, 0.69 and 0.48, respectively. After exposing to the chloride environment for 120 d, the system similarity between MT and AT was 86.68%, and the system similarity between AT and FT was 85.3%. In the meantime, the system similarity between MT and FT was 87.5%. As the depth of the concrete cover of the FT increases, the system similarity of the FT with the MT and AT shows an exponential downward trend. In addition, as the concrete cover increases from 20 to 70 mm, the corresponding system similarities have decreased by almost 50%. The accelerated corrosion rate of the AT characterized by the proposed system similarity is about 26 times that of the FT, while the MT may not achieve the accelerated corrosion effect.